
An In-depth Technical Guide to 2-Chloro-5-
nitrobenzenesulfonyl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Chloro-5-nitrobenzenesulfonyl

chloride

Cat. No.: B017358 Get Quote

This technical guide provides a comprehensive overview of 2-chloro-5-nitrobenzenesulfonyl
chloride, a key organic intermediate in the synthesis of fine chemicals, dyes, and active

pharmaceutical ingredients (APIs).[1] Its utility stems from the reactivity of its functional groups

—nitro, chloro, and sulfonyl chloride—which allow for a variety of chemical transformations.[1]

Chemical Structure and Formula
2-Chloro-5-nitrobenzenesulfonyl chloride is an aromatic compound with the chemical

formula C₆H₃Cl₂NO₄S.[1] Its structure consists of a benzene ring substituted with a chlorine

atom at position 2, a nitro group at position 5, and a sulfonyl chloride group at position 1.

Chemical Formula: C₆H₃Cl₂NO₄S

Chemical Structure:
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Figure 1. Chemical structure of 2-Chloro-5-nitrobenzenesulfonyl chloride.

Physicochemical Properties
A summary of the key quantitative data for 2-chloro-5-nitrobenzenesulfonyl chloride is

presented in the table below for easy reference and comparison.

Property Value Source

CAS Number 4533-95-3 [1][2][3]

Molecular Weight 256.06 g/mol [1][2]

Appearance Off-White to Pale Yellow Solid [4]

Melting Point 88-90°C [1]

Boiling Point (Predicted) 371.6 ± 32.0 °C [1]

Density (Predicted) 1.708 ± 0.06 g/cm³ [1]

Flash Point 178.5°C [1]

Vapor Pressure 2.19E-05 mmHg at 25°C [1]

Refractive Index 1.599 [1]

Experimental Protocols: Synthesis
2-Chloro-5-nitrobenzenesulfonyl chloride is commonly synthesized from 2-chloro-5-

nitroaniline via a diazotization reaction followed by reaction with sulfur dioxide in the presence

of a copper catalyst.

Synthesis of 2-Chloro-5-nitrobenzenesulfonyl Chloride from 2-Chloro-5-nitroaniline[1][3]

Materials:

2-chloro-5-nitroaniline (10g)

Hydrochloric acid (100mL)
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Sodium nitrite (6.0g)

Water (50mL)

Copper(II) chloride dihydrate (5g)

Acetic acid (500mL)

Sulfur dioxide gas

Ice

Procedure:

Diazotization: In a 250mL three-neck flask, dissolve 10g of 2-chloro-5-nitroaniline in 100mL

of hydrochloric acid with stirring. Cool the mixture to approximately 0°C in an ice bath.[1][3]

Slowly add a solution of 6.0g of sodium nitrite in 50mL of water to the cooled mixture.

Maintain the temperature at 0°C and continue stirring for 1 hour after the addition is complete

to form the diazonium salt solution.[1][3]

Sulfonylation: In a separate vessel, prepare an ice bath-cooled mixture of 5g of copper(II)

chloride dihydrate in 500mL of acetic acid that has been pre-saturated with sulfur dioxide

gas.[1]

Slowly add the previously prepared diazonium salt solution to this catalytic mixture. Stir the

reaction mixture at 0°C for 1 hour.[1]

Precipitation and Isolation: Slowly pour the reaction mixture in batches into ice water under

vigorous stirring to precipitate the product.[1]

Collect the resulting solid by filtration, wash it with water, and dry it under a vacuum to yield

the final product, 2-chloro-5-nitrobenzenesulfonyl chloride.[1] The expected yield is

approximately 55%.[1]

Logical and Experimental Workflow Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzenesulfonyl%20chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5648603.htm
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzenesulfonyl%20chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5648603.htm
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzenesulfonyl%20chloride
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzenesulfonyl%20chloride
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzenesulfonyl%20chloride
https://www.benchchem.com/product/b017358?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzenesulfonyl%20chloride
https://www.chembk.com/en/chem/2-Chloro-5-nitrobenzenesulfonyl%20chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps in the synthesis of 2-chloro-5-
nitrobenzenesulfonyl chloride.

Starting Materials

Reaction Steps

Isolation & Product

2-Chloro-5-nitroaniline

Step 1: Diazotization

2-Chloro-5-nitroaniline + HCl + NaNO₂ @ 0°C

Dissolve in HCl

HCl, NaNO₂, H₂O

Add dropwise

SO₂, CuCl₂·2H₂O, Acetic Acid

Step 2: Sulfonylation

Diazonium Salt + SO₂/CuCl₂ @ 0°C

Catalyst mixture

Add diazonium solution

Precipitation in Ice Water

Filtration, Washing & Drying

2-Chloro-5-nitrobenzenesulfonyl chloride
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-5-nitrobenzenesulfonyl chloride.

Applications in Research and Drug Development
2-Chloro-5-nitrobenzenesulfonyl chloride is a valuable building block in organic synthesis.

Its derivatives are utilized in various fields:

Dye Synthesis: It serves as an intermediate for creating acid dyes.[5]

Pharmaceutical Chemistry: The related compound, 2-chloro-5-nitrobenzoic acid, has been

used to synthesize derivatives with potential antibacterial properties, showing activity against

both Gram-positive and Gram-negative bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA).[6]

Agrochemicals: It is a precursor in the synthesis of pesticides, such as the herbicide

buthiacet-methyl.[7]

Safety and Handling
2-Chloro-5-nitrobenzenesulfonyl chloride is classified as a hazardous substance that

causes severe skin burns and eye damage.[8]

Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[9][10] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves,

protective clothing, and tightly fitting safety goggles.[8][10] Avoid all personal contact,

including inhalation of dust or fumes.[9]

First Aid:

Skin Contact: Immediately flush with large amounts of water and remove all contaminated

clothing.[9]

Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[8]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[8]

Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[10] It is

moisture-sensitive and should be stored away from water or moist air.[10] Keep away from

incompatible materials such as strong oxidizing agents and strong acids.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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